Cas no 845527-17-5 (L-Isoleucine, L-asparaginyl-L-arginyl-L-seryl-L-threonyl-L-histidyl-)

L-Isoleucine, L-asparaginyl-L-arginyl-L-seryl-L-threonyl-L-histidyl- structure
845527-17-5 structure
Product name:L-Isoleucine, L-asparaginyl-L-arginyl-L-seryl-L-threonyl-L-histidyl-
CAS No:845527-17-5
MF:C29H50N12O10
MW:726.7817
CID:666927
PubChem ID:71414581

L-Isoleucine, L-asparaginyl-L-arginyl-L-seryl-L-threonyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

    • L-Isoleucine, L-asparaginyl-L-arginyl-L-seryl-L-threonyl-L-histidyl-
    • (2S,3S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]pentanoyl]amino]-3-hydroxypropanoyl]amino]-3-hydroxybutanoyl]amino]-3-(1H-imidazol-5
    • DTXSID10834035
    • 845527-17-5
    • L-Asparaginyl-N~5~-(diaminomethylidene)-L-ornithyl-L-seryl-L-threonyl-L-histidyl-L-isoleucine
    • Inchi: InChI=1S/C29H50N12O10/c1-4-13(2)21(28(50)51)40-25(47)18(8-15-10-34-12-36-15)38-27(49)22(14(3)43)41-26(48)19(11-42)39-24(46)17(6-5-7-35-29(32)33)37-23(45)16(30)9-20(31)44/h10,12-14,16-19,21-22,42-43H,4-9,11,30H2,1-3H3,(H2,31,44)(H,34,36)(H,37,45)(H,38,49)(H,39,46)(H,40,47)(H,41,48)(H,50,51)(H4,32,33,35)/t13-,14+,16-,17-,18-,19-,21-,22-/m0/s1
    • InChI Key: YWSVSIYQFIBODE-KULBDVHGSA-N
    • SMILES: CCC(C)C(C(=O)O)NC(=O)C(CC1=CN=CN1)NC(=O)C(C(C)O)NC(=O)C(CO)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC(=O)N)N

Computed Properties

  • Exact Mass: 726.37728584g/mol
  • Monoisotopic Mass: 726.37728584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 23
  • Complexity: 1250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -7.6
  • Topological Polar Surface Area: 385Ų

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